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Compound of Interest

Compound Name: (2S)-2-hydroxyhexadecanoyl-CoA

Cat. No.: B15549245

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of (2S)-2-hydroxyhexadecanoyl-CoA
and its endogenously produced (R)-enantiomer in metabolic studies. While the initial discovery
of this specific acyl-CoA is not pinpointed to a single publication, its identification is intrinsically
linked to the broader investigation of 2-hydroxylated fatty acids and their pivotal role in
sphingolipid metabolism. This document details the metabolic pathways, quantitative
distribution, and analytical methodologies pertinent to its study.

Quantitative Data on 2-Hydroxylated Fatty Acid
Distribution

The absolute quantification of (2S)-2-hydroxyhexadecanoyl-CoA is not extensively
documented across various tissues. However, lipidomics studies have provided valuable
insights into the relative abundance of 2-hydroxy fatty acids (2-OH-FAs) and their downstream
products, primarily 2-hydroxy-ceramides. The following tables summarize the distribution of
these key lipids in various mammalian tissues. It is important to note that in mammals, the
endogenously synthesized form is the (R)-enantiomer, while the (S)-form is believed to be of
bacterial origin.
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Metabolic Pathways

The metabolism of 2-hydroxyhexadecanoyl-CoA involves its biosynthesis from hexadecanoic

acid and its subsequent utilization in either sphingolipid synthesis or degradation via a-

oxidation.

Biosynthesis of (R)-2-Hydroxyhexadecanoyl-CoA

The primary pathway for the synthesis of the (R)-enantiomer in mammals is initiated by the

enzyme Fatty Acid 2-Hydroxylase (FA2H).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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